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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of
CH6953755, a selective YES1 kinase inhibitor, in preclinical animal models. The following
protocols and data are intended to guide researchers in the design and execution of in vivo
studies to evaluate the efficacy and pharmacokinetics of this compound.

Mechanism of Action

CH6953755 is a potent and orally active inhibitor of YES1 kinase, a member of the SRC family
of non-receptor tyrosine kinases.[1] YES1 is implicated in various cellular processes, and its
amplification has been identified as a driver in several cancers.[1] CH6953755 exerts its
antitumor activity by inhibiting the autophosphorylation of YES1, which in turn modulates the
downstream Yes-associated protein 1 (YAP1) signaling pathway.[1] This pathway plays a
crucial role in cell proliferation and survival.

Signaling Pathway

The diagram below illustrates the signaling pathway targeted by CH6953755.
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Figure 1: CH6953755 inhibits the YES1/YAP1 signaling pathway.

Quantitative Data Summary

The following table summarizes the available quantitative data for the oral administration of
CH6953755 in a mouse xenograft model.
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Parameter Value Animal Model Tumor Model Source
Administration Female BALBI/c- Rat-2_YES1
Oral Gavage ] [2]
Route nu/nu mice xenograft
Female BALB/c- Rat-2_YES1
Dosage 60 mg/kg ) [11[2]
nu/nu mice xenograft
] Female BALB/c- Rat-2_YES1
Frequency Daily ] [2]
nu/nu mice xenograft
) Female BALBI/c- Rat-2_YES1
Duration 10 days ] [2]
nu/nu mice xenograft

Note: Comprehensive pharmacokinetic data such as Cmax, Tmax, half-life, and bioavailability

for CH6953755 in animal models are not readily available in the public domain. Furthermore,

detailed protocols for intravenous administration and efficacy data in other xenograft models

have not been identified.

Experimental Protocols

Protocol 1: Oral Administration of CH6953755 in a
Mouse Xenograft Model

This protocol details the preparation and oral administration of CH6953755 to mice bearing

xenograft tumors.

Materials:

CH6953755 powder

Dimethyl sulfoxide (DMSOQO)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NacCl)

© 2026 BenchChem. All rights reserved.

3/6

Tech Support


https://pubmed.ncbi.nlm.nih.gov/14977165/
https://www.cancer-research-network.com/2020/01/02/ch6953755-is-an-orally-active-and-selective-yes1-kinase-inhibitor/
https://pubmed.ncbi.nlm.nih.gov/14977165/
https://pubmed.ncbi.nlm.nih.gov/14977165/
https://pubmed.ncbi.nlm.nih.gov/14977165/
https://www.benchchem.com/product/b10824790/docs?utm_src=pdf-body#application-notes-and-protocols-for-ch6953755-administration-in-animal-models
https://www.benchchem.com/product/b10824790/docs?utm_src=pdf-body#application-notes-and-protocols-for-ch6953755-administration-in-animal-models
https://www.benchchem.com/product/b10824790/docs?utm_src=pdf-body#application-notes-and-protocols-for-ch6953755-administration-in-animal-models
https://www.benchchem.com/product/b10824790/docs?utm_src=pdf-body#application-notes-and-protocols-for-ch6953755-administration-in-animal-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Sterile microcentrifuge tubes

Vortex mixer

Animal gavage needles (20-22 gauge, 1-1.5 inch)

1 mL syringes

Animal balance
Procedure:

e Animal Model: Female BALB/c-nu/nu mice are inoculated with Rat-2_YES1 cells to establish
xenograft tumors.[2]

e Formulation Preparation (for a 6 mg/mL solution):

[¢]

Prepare a 20.8 mg/mL stock solution of CH6953755 in DMSO.

o In a sterile microcentrifuge tube, add 100 pL of the CH6953755 DMSO stock solution.
o Add 400 pL of PEG300 and mix thoroughly by vortexing.

o Add 50 pL of Tween-80 and mix thoroughly by vortexing.

o Add 450 pL of sterile saline to bring the final volume to 1 mL.

o Vortex the final solution until it is a clear and homogenous solution. This yields a 2.08
mg/mL solution. For a 60 mg/kg dose in a 20g mouse, the required concentration is 6
mg/mL. The formulation ratios will need to be adjusted accordingly to achieve the desired
concentration while maintaining solubility. It is recommended to perform a solubility test
prior to preparing the bulk formulation.

e Dosing:

o Weigh each mouse to determine the precise dosing volume. For a 60 mg/kg dose, a 20 g
mouse would require a 1.2 mg dose.
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o Administer the formulated CH6953755 solution via oral gavage at a volume of 10 mL/kg.
o Dose the animals daily for a period of 10 days.[2]
e Monitoring:

o Monitor the animals for any signs of toxicity, including weight loss, changes in behavior, or
altered appearance.

o Measure tumor volume at regular intervals to assess treatment efficacy.

Experimental Workflow

The following diagram outlines the key steps in an in vivo efficacy study of CH6953755.
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Figure 2: Experimental workflow for in vivo administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. Estimation of Cmax and Tmax in populations after single and multiple drug administrations
- PubMed [pubmed.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Application Notes and Protocols for CH6953755
Administration in Animal Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824790/docs#application-notes-and-protocols-for-
ch6953755-administration-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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